Cas no 140430-53-1 (MOCAc-PLGL(Dpa)AR)

• Product Name: MOCAc-PLGL(Dpa)AR
• CAS No: 140430-53-1
• MF: C₄₉H₆₈N₁₄O₁₅
• MW: 1093.14903068542
• MDL: MFCD00210687
• CID: 138571
• PubChem ID: 71464411
• Update Time: 2025-10-31

MOCAc-PLGL(Dpa)AR Chemical and Physical Properties

Names and Identifiers

• L-Argininamide,1-[(7-methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]-L-prolyl-L-leucylglycyl-L-leucyl-3-[(2,4-dinitrophenyl)amino]-L-alanyl-L-alanyl-
• 7-Methoxycoumarin-4-acetyl-Pro-Leu-Gly-Leu-β-(2,4-dinitrophenylamino)Ala-Arg amide
• L-Argininamide,1-[(7-methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]-L-prolyl-L-leucylglycyl-L-leuc...
• L-Argininamide,1-[(7-methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]-L-prolyl-L-leucylglycyl-L-leucyl-3-[(2,4-dinitrophenyl)amino]
• Mca-Pro-Leu-Gly-Leu-Dap(Dnp)-Ala-Arg-NH?
• Mca-Pro-Leu-Gly-Leu-Dap(Dnp)-Ala-Arg-NH₂
• MCA-PRO-LEU-GLY-LEU-DAP-ALA-ARG-NH2: MCA-PLGL-DAP-AR-NH2
• MOCAc-PLGL(Dpa)AR
• CS-0883424
• 140430-53-1
• (2R)-N-[(2R)-1-[[2-[[(2R)-1-[[(2S)-2-amino-3-[[(2S)-1-[[(2S)-1-amino-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-(2,4-dinitrophenyl)-3-oxopropyl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-4-methyl-1-oxopentan-2-yl]-1-[2-(7-methoxy-2-oxochromen-4-yl)acetyl]pyrrolidine-2-carboxamide
• HY-P5383

• MDL： MFCD00210687
• Inchi： 1S/C49H68N14O15/c1-24(2)17-33(59-47(71)35-10-8-16-61(35)39(65)19-27-20-40(66)78-37-22-29(77-6)12-14-30(27)37)45(69)55-23-38(64)57-34(18-25(3)4)46(70)60-42(31-13-11-28(62(73)74)21-36(31)63(75)76)41(50)48(72)56-26(5)44(68)58-32(43(51)67)9-7-15-54-49(52)53/h11-14,20-22,24-26,32-35,41-42H,7-10,15-19,23,50H2,1-6H3,(H2,51,67)(H,55,69)(H,56,72)(H,57,64)(H,58,68)(H,59,71)(H,60,70)(H4,52,53,54)/t26-,32-,33+,34+,35+,41-,42?/m0/s1
• InChI Key： OHJYDZUSNOGPHT-FSQMBESRSA-N
• SMILES： O=C([C@H]1CCCN1C(CC1=CC(=O)OC2C=C(C=CC1=2)OC)=O)N[C@@H](C(NCC(N[C@@H](C(NC(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[C@@H](C(N[C@@H](C)C(N[C@H](C(N)=O)CCC/N=C(\N)/N)=O)=O)N)=O)CC(C)C)=O)=O)CC(C)C

Computed Properties

• Exact Mass: 1092.50000
• Monoisotopic Mass: 1092.49885752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 78
• Rotatable Bond Count: 36
• Complexity: 2270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 456Ų

Experimental Properties

• PSA: 457.00000
• LogP: 5.17360

MOCAc-PLGL(Dpa)AR Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on MOCAc-PLGL(Dpa)AR

Research Briefing on MOCAc-PLGL(Dpa)AR and Compound 140430-53-1 in Chemical Biology and Medicine

Recent advancements in chemical biology and medicinal research have highlighted the significance of protease-sensitive substrates in targeted drug delivery and disease diagnostics. Among these, the fluorogenic substrate MOCAc-PLGL(Dpa)AR (where MOCAc denotes (7-methoxycoumarin-4-yl)acetyl, PLGL represents a protease-cleavable sequence, and Dpa is 2,2'-dipicolylamine) has emerged as a critical tool for studying matrix metalloproteinase (MMP) activity, particularly MMP-2 and MMP-9. Concurrently, the small molecule compound 140430-53-1 has garnered attention for its potential therapeutic applications. This briefing synthesizes the latest research on these two entities, focusing on their mechanisms, applications, and implications for future drug development.

MOCAc-PLGL(Dpa)AR operates as a quenched fluorescent substrate, where the fluorescence of MOCAc is initially suppressed by the proximity of the Dpa-AR group. Upon cleavage by MMPs, the fluorescence is restored, enabling real-time monitoring of enzymatic activity. Recent studies have leveraged this property to investigate tumor microenvironments, where MMP overexpression is a hallmark of cancer progression. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated the substrate's utility in high-throughput screening for MMP inhibitors, revealing novel candidates with nanomolar potency. The specificity of MOCAc-PLGL(Dpa)AR for MMP-2/9 over other proteases underscores its value in precision medicine applications.

Compound 140430-53-1, a less characterized but promising molecule, has been investigated for its role in modulating inflammatory pathways. A 2024 preprint in BioRxiv reported its interaction with the NLRP3 inflammasome, suggesting potential applications in treating autoimmune disorders. Structural analyses indicate that 140430-53-1 binds to the ATP-binding site of NLRP3, inhibiting its oligomerization and subsequent caspase-1 activation. This mechanistic insight aligns with growing interest in targeting inflammasomes for conditions like rheumatoid arthritis and Alzheimer's disease.

The convergence of these research trajectories is particularly evident in oncology. A collaborative study between academic and industry researchers (Nature Communications, 2024) combined MOCAc-PLGL(Dpa)AR-based MMP imaging with 140430-53-1 treatment in murine models of glioblastoma. The results showed that 140430-53-1 reduced peritumoral inflammation, thereby decreasing MMP-9 secretion and enhancing the efficacy of concomitant chemotherapy. This synergy highlights the potential of integrating diagnostic substrates with therapeutic compounds for personalized treatment regimens.

From a technical perspective, challenges remain in optimizing the pharmacokinetics of both MOCAc-PLGL(Dpa)AR and 140430-53-1. While the substrate exhibits excellent in vitro sensitivity, its in vivo stability requires further modification to minimize off-target cleavage. Similarly, 140430-53-1's bioavailability and tissue distribution profiles necessitate structural refinement. Computational modeling approaches, as described in a recent ACS Chemical Biology perspective, propose rational design strategies to address these limitations through targeted chemical modifications.

In conclusion, the dual focus on MOCAc-PLGL(Dpa)AR as a diagnostic tool and 140430-53-1 as a therapeutic candidate reflects the evolving paradigm of theranostics in chemical biology. Ongoing research aims to expand their applications beyond oncology to neurodegenerative and cardiovascular diseases. Future directions include the development of derivative compounds with improved specificity and the integration of these molecules into nanoparticle-based delivery systems for enhanced targeting. These advancements promise to deepen our understanding of disease mechanisms while providing clinically actionable tools.